Cas no 1240527-35-8 (2,6-Difluoro-4-(trifluoromethyl)aniline hydrochloride)

2,6-Difluoro-4-(trifluoromethyl)aniline hydrochloride is a fluorinated aromatic amine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—ortho-fluorine substituents and a para-trifluoromethyl group—enhance reactivity and stability, making it a valuable intermediate in cross-coupling reactions and heterocycle formation. The hydrochloride salt improves handling and solubility in polar solvents, facilitating its use in controlled reactions. This compound is particularly advantageous in the development of active ingredients requiring fluorine incorporation for enhanced bioactivity, metabolic stability, or lipophilicity. Its high purity and well-defined composition ensure consistent performance in demanding synthetic applications.

2,6-Difluoro-4-(trifluoromethyl)aniline hydrochloride structure

1240527-35-8 structure

Product Name:2,6-Difluoro-4-(trifluoromethyl)aniline hydrochloride

CAS No:1240527-35-8

MF:C₇H₅ClF₅N

MW:233.566318273544

CID:2189158

Update Time:2025-06-06

2,6-Difluoro-4-(trifluoromethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

- Benzenamine,2,6-difluoro-4-(trifluoromethyl)-,hydrochloride
- 2,6-difluoro-4-(trifluoromethyl)aniline,hydrochloride
- 2,6-difluoro-4-(trifluoromethyl)aniline hydrochloride
- 2,6-Difluoro-4-(trifluoromethyl)aniline hydrochloride
- Inchi： 1S/C7H4F5N.ClH/c8-4-1-3(7(10,11)12)2-5(9)6(4)13;/h1-2H,13H2;1H
- InChI Key： NCGLNXRCRZSFRI-UHFFFAOYSA-N
- SMILES： Cl.FC1C(=C(C=C(C(F)(F)F)C=1)F)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 168
Topological Polar Surface Area: 26

2,6-Difluoro-4-(trifluoromethyl)aniline hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-62828-0.05g	2,6-difluoro-4-(trifluoromethyl)aniline hydrochloride	1240527-35-8	0.05g	$135.0	2023-02-13
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TRC	B426848-25mg	2,6-Difluoro-4-(trifluoromethyl)aniline Hydrochloride	1240527-35-8	25mg	$ 70.00	2022-06-07
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